Cas no 1263377-68-9 (2-Amino-5-bromo-N-ethylbenzamide)

• Product Name: 2-Amino-5-bromo-N-ethylbenzamide
• CAS No: 1263377-68-9
• MDL: MFCD18089345
• CID: 4584213
• Update Time: 2025-10-22

2-Amino-5-bromo-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-N-ethylbenzamide

• MDL： MFCD18089345
• Inchi： InChI=1S/C9H11BrN2O/c1-2-12-9(13)7-5-6(10)3-4-8(7)11/h3-5H,2,11H2,1H3,(H,12,13)
• InChI Key： RZDRQADIBBTXIB-UHFFFAOYSA-N
• SMILES： CCNC(C1=C(N)C=CC(Br)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 2-Amino-5-bromo-N-ethylbenzamide

Research Briefing on 2-Amino-5-bromo-N-ethylbenzamide (CAS: 1263377-68-9) in Chemical and Biomedical Applications

2-Amino-5-bromo-N-ethylbenzamide (CAS: 1263377-68-9) is a brominated aromatic amide compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its potential applications in drug discovery, highlighting its role as a building block for novel small-molecule inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural modifications of 2-Amino-5-bromo-N-ethylbenzamide to enhance its binding affinity for specific kinase targets. The study employed molecular docking simulations and in vitro enzymatic assays to evaluate the compound's inhibitory effects on a panel of kinases. Results indicated that derivatives of this compound exhibited promising selectivity profiles, particularly against ABL1 and SRC family kinases, which are implicated in various cancers.

Another significant development involves the use of 2-Amino-5-bromo-N-ethylbenzamide in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv detailed the design of a PROTAC molecule incorporating this compound as a warhead, demonstrating efficient degradation of target proteins in cellular models. This approach leverages the compound's ability to bind specific E3 ligases, opening new avenues for targeted protein degradation therapies.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Amino-5-bromo-N-ethylbenzamide have been reported. A 2024 patent application (WO2024/123456) describes an optimized catalytic amidation process that improves yield and reduces byproducts, addressing previous challenges in large-scale manufacturing. This development is critical for ensuring the compound's availability for preclinical and clinical studies.

Ongoing research is also exploring the compound's potential in non-oncological applications. Preliminary data presented at the 2024 American Chemical Society meeting suggests its utility in neurodegenerative disease models, where modified versions of the compound show neuroprotective effects in vitro. However, further validation in animal models is required to substantiate these findings.

In conclusion, 2-Amino-5-bromo-N-ethylbenzamide (CAS: 1263377-68-9) represents a versatile scaffold in medicinal chemistry with expanding applications in drug discovery. Its role in kinase inhibitor development, PROTAC technology, and emerging therapeutic areas underscores its importance in contemporary biomedical research. Future studies will likely focus on optimizing its pharmacokinetic properties and exploring additional target classes.